Cas no 107949-22-4 (Benzene, 1-(trans-4-butylcyclohexyl)-4-[(4-methylphenyl)ethynyl]-)

Benzene, 1-(trans-4-butylcyclohexyl)-4-[(4-methylphenyl)ethynyl]- structure
107949-22-4 structure
Product Name:Benzene, 1-(trans-4-butylcyclohexyl)-4-[(4-methylphenyl)ethynyl]-
CAS No:107949-22-4
MF:C25H30
MW:330.505707263947
CID:1185059
PubChem ID:630235
Update Time:2025-04-20

Benzene, 1-(trans-4-butylcyclohexyl)-4-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(trans-4-butylcyclohexyl)-4-[(4-methylphenyl)ethynyl]-
    • 1-[2-(4-methylphenyl)ethynyl]-4-[(1s,4r)-4-butylcyclohexyl]benzene
    • 1-(trans-4-Butylcyclohexyl)-4-[2-(4-methylphenyl)ethynyl]benzene
    • DTXSID201171014
    • 107949-22-4
    • 133856-91-4
    • 1-([4-(4-Butylcyclohexyl)phenyl]ethynyl)-4-methylbenzene #
    • UEWUXXCQZUSEKF-SAIGFBBZSA-N
    • Benzene, 1-(4-butylcyclohexyl)-4-[(4-methylphenyl)ethynyl]-
    • 1-(4-Butylcyclohexyl)-4-(p-tolylethynyl)benzene
    • Inchi: 1S/C25H30/c1-3-4-5-21-12-16-24(17-13-21)25-18-14-23(15-19-25)11-10-22-8-6-20(2)7-9-22/h6-9,14-15,18-19,21,24H,3-5,12-13,16-17H2,1-2H3
    • InChI Key: UEWUXXCQZUSEKF-UHFFFAOYSA-N
    • SMILES: C1(CCCC)CCC(C2C=CC(C#CC3C=CC(C)=CC=3)=CC=2)CC1

Computed Properties

  • Exact Mass: 330.2349
  • Monoisotopic Mass: 330.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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